Cas no 1261005-48-4 (N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1261005-48-4
• MF: C₁₈H₁₇F₂N₃O₂S₂
• MW: 409.473288297653
• CID: 5321709
• Update Time: 2025-06-15

N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H17F2N3O2S2/c1-2-3-5-21-15(24)10-27-18-22-14-4-6-26-16(14)17(25)23(18)13-8-11(19)7-12(20)9-13/h4,6-9H,2-3,5,10H2,1H3,(H,21,24)
• InChI Key： ZBXNGZDIBZJKNT-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)CSC1N(C2=CC(F)=CC(F)=C2)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Research Brief on N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1261005-48-4)

In recent years, the compound N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1261005-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and targeted cancer therapies. The unique structural features of this compound, including the thieno[3,2-d]pyrimidin-4-one core and the difluorophenyl moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's efficacy. One key area of investigation has been its role as a potent inhibitor of specific protein kinases involved in cell proliferation and survival pathways. Preclinical data suggest that this compound exhibits high affinity for certain kinase targets, leading to the suppression of tumor growth in various cancer models. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated to assess its suitability for further development.

The synthesis and optimization of N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in both in vitro and in vivo studies. Structure-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with improved potency and reduced off-target effects.

In addition to its anticancer potential, this compound has been explored for its applications in other therapeutic areas. For instance, its anti-inflammatory and immunomodulatory properties have been investigated in models of autoimmune diseases. The ability of the compound to modulate specific signaling pathways makes it a versatile candidate for multifunctional drug development.

Despite these promising findings, challenges remain in the clinical translation of N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. Issues such as drug resistance, potential toxicity, and formulation stability need to be addressed in future studies. Ongoing research aims to overcome these hurdles through combinatorial therapies, nanodelivery systems, and further structural modifications.

In conclusion, N-butyl-2-{[3-(3,5-difluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a compelling example of how chemical biology can drive the discovery of novel therapeutics. Its multifaceted biological activities and potential for optimization highlight its significance in contemporary drug development. Continued research efforts will be essential to fully realize its therapeutic promise and translate preclinical findings into clinical applications.